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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983

Spectroscopic Data of Benzyl Glycolate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for benzyl
glycolate (CAS: 30379-58-9), a versatile organic compound utilized in various chemical
syntheses. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR),
and mass spectrometry (MS) data, along with standardized experimental protocols for
obtaining these spectra.

Chemical Structure and Properties

o |[UPAC Name: Benzyl 2-hydroxyacetate
e Molecular Formula: CoH1003
e Molecular Weight: 166.17 g/mol

o Appearance: Colorless to pale yellow liquid

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for benzyl glycolate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for Benzyl Glycolate

Chemical Shift (8) ppm Multiplicity Assighment

72-74 Multiplet Aromatic protons (CeHs)

Benzyl methylene protons
5.1 Singlet Y Y P

(CeHsCH?2)
Glycolate methylene protons
4.2 Singlet / Y P
(HOCH2)
Table 2: 13C NMR Spectroscopic Data for Benzyl Glycolate
Chemical Shift (6) ppm Assignment
170 Carbonyl carbon (C=0)
128 - 136 Aromatic carbons (CesH5s)
Not available Benzyl methylene carbon (CeHsCH2)
Not available Glycolate methylene carbon (HOCH2)
Infrared (IR) Spectroscopy
Table 3: Infrared (IR) Absorption Data for Benzyl Glycolate
Wavenumber (cm~12) Intensity Assignment

Data not available

Note: Specific, comprehensive IR peak data was not available in the searched literature. A
representative spectrum would typically show a broad O-H stretch from the hydroxyl group, C-
H stretches from the aromatic and aliphatic portions, a strong C=0 stretch from the ester, and
C-O stretches.
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Mass Spectrometry (MS)

Table 4: Mass Spectrometry Fragmentation Data for Benzyl Glycolate

Mass-to-Charge Ratio

Relative Intensity (%) Assignment
(m/z)
166.17 Data not available Molecular lon [M]*
91 Data not available Benzyl cation [C7H7]*
) Glycolic acid ester fragment
75 Data not available

[HOCH2C(0)O]*

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data
presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation.
Instrumentation:

e 500 MHz NMR Spectrometer

Sample Preparation:

o Approximately 10-20 mg of benzyl glycolate is dissolved in 0.7 mL of deuterated chloroform
(CDCl5).

e The solution is transferred to a 5 mm NMR tube.
H NMR Acquisition Parameters:
e Pulse Program: Standard single-pulse

e Number of Scans: 16
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» Relaxation Delay: 1.0 s

e Spectral Width: 16 ppm

e Temperature: 298 K

13C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 240 ppm

Temperature: 298 K

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in benzyl glycolate.
Instrumentation:

o FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.
Sample Preparation:

o Adrop of neat benzyl glycolate liquid is placed directly onto the ATR crystal.

Acquisition Parameters:

Spectral Range: 4000 - 400 cm™1

Resolution: 4 cm—!

Number of Scans: 32

Mode: Transmittance
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Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of benzyl glycolate.
Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer with an Electron lonization (El)
source.

Sample Preparation:
o Adilute solution of benzyl glycolate is prepared in dichloromethane (1 mg/mL).

GC Conditions:

Injection Volume: 1 pL

e Injector Temperature: 250 °C

e Column: DB-5ms (30 m x 0.25 mm x 0.25 um)
o Carrier Gas: Helium

e Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10
°C/min.

MS Conditions:
¢ lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: 40 - 400 m/z

e lon Source Temperature: 230 °C

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of benzyl
glycolate.
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Spectroscopic Analysis Workflow for Benzyl Glycolate

Sample Preparation

Benzyl Glycolate Sample

Dissolve in CDCI3 Neat Liquid Dilute in Dichloromethane
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y y

NMR Spectra IR Spectrum Mass Spectrum

:

Structural Elucidation
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Caption: Workflow for Spectroscopic Analysis.

» To cite this document: BenchChem. [Spectroscopic data of benzyl glycolate (NMR, IR, Mass
Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121983#spectroscopic-data-of-benzyl-glycolate-nmr-
ir-mass-spec]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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